Cas no 40934-68-7 (Silane, dimethyloctyl-)

• Product Name: Silane, dimethyloctyl-
• CAS No: 40934-68-7
• MF: C₁₀H₂₃Si
• MW: 171.37512421608
• CID: 327212
• PubChem ID: 12442634
• Update Time: 2025-10-29

Silane, dimethyloctyl- Chemical and Physical Properties

Names and Identifiers

• Silane, dimethyloctyl-
• dimethyl(octyl)silane
• n-OCTYLDIMETHYLSILANE
• Dimethyloctylsilane
• Octyldimethylsilane
• AKOS006275167
• N-Ctyldimethylsilane
• DTXSID50724002
• 40934-68-7

• Inchi： 1S/C10H23Si/c1-4-5-6-7-8-9-10-11(2)3/h4-10H2,1-3H3
• InChI Key： RMJYIVBMFKWJMD-UHFFFAOYSA-N
• SMILES： [Si](C)(C)CCCCCCCC |^1:0|

Computed Properties

• Exact Mass: 172.16482
• Monoisotopic Mass: 171.156902268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 188.2±9.0 °C at 760 mmHg
• Flash Point: 58.0±3.4 °C
• PSA: 0
• Vapor Pressure: 0.8±0.3 mmHg at 25°C

Silane, dimethyloctyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives

Additional information on Silane, dimethyloctyl-

Silane, dimethyloctyl- (CAS No. 40934-68-7): Properties, Applications, and Industry Insights

Silane, dimethyloctyl- (CAS No. 40934-68-7) is an organosilicon compound that has gained significant attention in various industrial applications due to its unique chemical properties. This dimethyloctyl silane derivative is widely used as a surface modifier, coupling agent, and intermediate in specialty chemical formulations. With the growing demand for high-performance materials in sectors like coatings, adhesives, and nanotechnology, understanding this compound's characteristics and applications becomes increasingly important.

The molecular structure of dimethyloctylsilane features a silicon atom bonded to two methyl groups and one octyl group, creating an interesting balance between hydrophobic and organophilic properties. This structural characteristic makes it particularly valuable for applications requiring surface energy modification. Recent studies in silane chemistry have highlighted how such compounds can improve material compatibility in composite systems, addressing common challenges in polymer blending and filler dispersion.

One of the most significant applications of Silane, dimethyloctyl- is in the formulation of water-repellent coatings. As sustainability becomes a key concern across industries, researchers are exploring how organosilicon compounds like this can contribute to more durable and environmentally friendly protective solutions. The compound's ability to form stable bonds with both inorganic substrates and organic matrices makes it particularly valuable for creating long-lasting surface treatments that reduce maintenance requirements.

In the field of nanotechnology, dimethyloctyl functional silanes are being investigated for their potential in creating self-assembled monolayers (SAMs). These ultra-thin coatings have applications ranging from microelectronics to biomedical devices, where precise surface control at the molecular level is required. The octyl chain in 40934-68-7 provides an optimal balance between molecular mobility and structural stability, making it suitable for these advanced applications.

The production and handling of Silane, dimethyloctyl- require specialized knowledge in silane chemistry and proper safety protocols. While not classified as hazardous under normal conditions, proper storage in sealed containers away from moisture and oxidizing agents is recommended to maintain product integrity. Manufacturers typically supply this compound with detailed technical data sheets that include information about optimal storage conditions and handling procedures.

Market analysis shows growing demand for dimethyloctyl silane derivatives in Asia-Pacific regions, particularly in countries with expanding manufacturing sectors. The compound's versatility in applications ranging from automotive coatings to electronic encapsulation drives this market growth. Industry experts predict continued expansion as new applications emerge in renewable energy technologies and advanced material science.

Recent innovations in organosilicon technology have led to the development of modified versions of Silane, dimethyloctyl- with enhanced properties. Some manufacturers now offer variants with different chain lengths or additional functional groups to meet specific application requirements. These developments reflect the ongoing evolution in specialty chemicals designed to address increasingly complex material challenges.

Environmental considerations are shaping research directions for dimethyloctylsilane applications. Scientists are investigating bio-based alternatives and more sustainable production methods for organosilicon compounds. While 40934-68-7 itself is not considered environmentally hazardous, the industry is proactively exploring ways to reduce the environmental footprint of all chemical processes.

Quality control for Silane, dimethyloctyl- typically involves rigorous testing of parameters such as purity, moisture content, and reactivity. Advanced analytical techniques including gas chromatography and nuclear magnetic resonance spectroscopy are commonly employed to ensure product consistency. These quality measures are particularly important for applications in sensitive industries like electronics and medical devices.

Future research directions for dimethyloctyl functional silanes may focus on their potential in energy storage systems and smart materials. Preliminary studies suggest possible applications in battery technologies and responsive coatings that could benefit from the compound's unique interfacial properties. As material science continues to advance, Silane, dimethyloctyl- and similar compounds are likely to play increasingly important roles in technological innovation.

For researchers and engineers working with organosilicon compounds, understanding the structure-property relationships of materials like dimethyloctylsilane is crucial for developing optimized formulations. The compound's combination of organic and inorganic characteristics offers unique opportunities for creating hybrid materials with tailored performance characteristics across multiple industries.